Cas no 2770533-89-4 ((9H-fluoren-9-yl)methyl N-(3-ethynylcyclopentyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(3-ethynylcyclopentyl)carbamate
• CAS No: 2770533-89-4
• MF: C₂₂H₂₁NO₂
• MW: 331.407645940781
• CID: 5838568
• PubChem ID: 165994292
• Update Time: 2025-10-18

(9H-fluoren-9-yl)methyl N-(3-ethynylcyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-(3-ethynylcyclopentyl)carbamate
• EN300-7207252
• 2770533-89-4

• Inchi： 1S/C22H21NO2/c1-2-15-11-12-16(13-15)23-22(24)25-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h1,3-10,15-16,21H,11-14H2,(H,23,24)
• InChI Key： PVRSYNLQZPGMPH-UHFFFAOYSA-N
• SMILES： O(C(NC1CCC(C#C)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 331.157228913g/mol
• Monoisotopic Mass: 331.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(3-ethynylcyclopentyl)carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-(3-ethynylcyclopentyl)carbamate (CAS No. 2770533-89-4)

The compound (9H-fluoren-9-yl)methyl N-(3-ethynylcyclopentyl)carbamate (CAS No. 2770533-89-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and materials science. Its unique structure, featuring a fluorenylmethyl (Fmoc) protecting group and an ethynylcyclopentyl moiety, makes it a versatile intermediate for advanced research applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries from researchers and industry professionals.

One of the most frequently searched topics related to CAS No. 2770533-89-4 is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its ability to protect amino acids during peptide assembly, and the incorporation of an ethynyl functionality opens doors to click chemistry applications. Researchers often inquire about the compound's stability, solubility, and compatibility with other reagents, which are critical for optimizing synthetic protocols.

In recent years, the demand for click chemistry-compatible building blocks has surged, driven by advancements in bioconjugation and drug discovery. The ethynylcyclopentyl segment in (9H-fluoren-9-yl)methyl N-(3-ethynylcyclopentyl)carbamate enables efficient azide-alkyne cycloaddition reactions, a cornerstone of modern bioorthogonal chemistry. This property aligns with the growing interest in targeted drug delivery systems and proteomics, where precise molecular labeling is essential.

Another hot topic is the compound's potential in polymer science. The Fmoc group's photolabile characteristics and the ethynyl group's reactivity make it a candidate for designing stimuli-responsive materials. Questions about its thermal stability and compatibility with polymerization techniques are common among material scientists exploring smart coatings and biodegradable polymers.

From a synthetic perspective, the preparation of CAS No. 2770533-89-4 involves multi-step organic transformations, often starting from 9-fluorenylmethanol and 3-ethynylcyclopentylamine. Researchers frequently search for optimized protocols to achieve high yields and purity, particularly for large-scale production. The compound's HPLC and NMR characterization data are also highly sought after for quality control purposes.

Environmental and safety considerations are increasingly important in chemical research. While (9H-fluoren-9-yl)methyl N-(3-ethynylcyclopentyl)carbamate is not classified as hazardous, proper handling guidelines—such as avoiding prolonged exposure and using personal protective equipment—are often discussed in forums and technical datasheets. These discussions reflect the broader trend toward green chemistry and sustainable lab practices.

In summary, CAS No. 2770533-89-4 represents a convergence of innovation in peptide chemistry, materials science, and bioconjugation. Its dual functionality as a protecting group and a click chemistry handle positions it as a valuable tool for researchers tackling challenges in drug development, nanotechnology, and beyond. As interest in these fields grows, so too will the demand for high-quality, well-characterized intermediates like this compound.